![molecular formula C17H18ClN3O2 B5907168 N-(3-chloro-2-methylphenyl)-N'-(2-pyridin-2-ylethyl)malonamide](/img/structure/B5907168.png)
N-(3-chloro-2-methylphenyl)-N'-(2-pyridin-2-ylethyl)malonamide
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Overview
Description
N-(3-chloro-2-methylphenyl)-N'-(2-pyridin-2-ylethyl)malonamide (CPMM) is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a malonamide derivative that exhibits a broad range of biological activities, including anti-cancer, anti-microbial, and anti-inflammatory effects.
Mechanism of Action
The exact mechanism of action of N-(3-chloro-2-methylphenyl)-N'-(2-pyridin-2-ylethyl)malonamide is not fully understood. However, it is believed that this compound exerts its biological effects by inhibiting various enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a role in cancer cell invasion and metastasis. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and play a role in cancer development. Additionally, this compound has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), which is a signaling pathway that plays a role in inflammation and cancer development.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. For example, this compound has been shown to induce apoptosis in cancer cells by activating caspases and disrupting mitochondrial membrane potential. This compound has also been shown to inhibit cell proliferation by inducing cell cycle arrest at the G1 phase. Additionally, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).
Advantages and Limitations for Lab Experiments
One advantage of N-(3-chloro-2-methylphenyl)-N'-(2-pyridin-2-ylethyl)malonamide is that it exhibits a broad range of biological activities, making it a promising candidate for the development of new drugs. Another advantage is that this compound has been extensively studied in vitro and in vivo, providing a wealth of information on its biological effects. However, one limitation of this compound is that its mechanism of action is not fully understood, which may hinder its clinical development.
Future Directions
There are several future directions for the study of N-(3-chloro-2-methylphenyl)-N'-(2-pyridin-2-ylethyl)malonamide. One direction is to further elucidate its mechanism of action, which may lead to the development of more effective drugs. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in animal models, which may provide valuable information for its clinical development. Additionally, future studies could investigate the potential use of this compound in combination with other drugs for the treatment of cancer, microbial infections, and inflammatory diseases.
Synthesis Methods
N-(3-chloro-2-methylphenyl)-N'-(2-pyridin-2-ylethyl)malonamide can be synthesized by the reaction of 3-chloro-2-methylbenzoyl chloride and 2-pyridin-2-ylethylamine in the presence of triethylamine. The resulting product is then treated with malonic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to yield this compound.
Scientific Research Applications
N-(3-chloro-2-methylphenyl)-N'-(2-pyridin-2-ylethyl)malonamide has been extensively studied for its anti-cancer properties. It has been shown to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. This compound exerts its anti-cancer effects by inducing apoptosis, inhibiting cell proliferation, and disrupting cell cycle progression. This compound has also been studied for its anti-microbial properties. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. Additionally, this compound has been studied for its anti-inflammatory effects. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.
Properties
IUPAC Name |
N'-(3-chloro-2-methylphenyl)-N-(2-pyridin-2-ylethyl)propanediamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3O2/c1-12-14(18)6-4-7-15(12)21-17(23)11-16(22)20-10-8-13-5-2-3-9-19-13/h2-7,9H,8,10-11H2,1H3,(H,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQABRSBNWIXNDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CC(=O)NCCC2=CC=CC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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